1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one

• Molecular Formula: C9H8BrClOS
• Molecular Weight: 279.58 g/mol
• IUPAC Name: 1-(2-bromo-6-sulfanylphenyl)-3-chloropropan-2-one
• InChI: InChI=1S/C9H8BrClOS/c10-8-2-1-3-9(13)7(8)4-6(12)5-11/h1-3,13H,4-5H2
• InChI Key: KUNKKAHFWNJFBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)CC(=O)CCl)S

Description

1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one is a halogenated aromatic ketone with a unique combination of bromine and thiol functional groups. Its molecular formula is C₉H₇BrClOS (molecular weight ≈ 278.47 g/mol). The compound’s ortho-substituted bromine and mercapto (-SH) groups confer distinct reactivity, making it valuable in synthetic organic chemistry and materials science. However, its instability under oxidative conditions (due to the thiol group) requires careful handling and storage.

Biological Activity

1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one is a halogenated organic compound that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer research. This article explores the compound's biological activity, mechanisms of action, and relevant case studies, providing a comprehensive overview of its pharmacological potential.

Chemical Structure and Properties

• IUPAC Name : 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one
• Molecular Formula : C10H8BrClOS
• Molecular Weight : 293.59 g/mol
• CAS Number : [Not specified in search results]

The compound features a bromophenyl group and a chloropropanone moiety, contributing to its reactivity and biological interactions. Its electrophilic nature allows it to form covalent bonds with nucleophilic sites on biomolecules, including proteins, enzymes, and DNA.

The biological activity of 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one can be attributed to several mechanisms:

• Protein Modification : The compound can covalently modify proteins, altering their functions.
• Enzyme Inhibition : It may inhibit key metabolic enzymes, disrupting normal cellular processes.
• DNA Interaction : Potential mutagenic effects arise from its ability to bind DNA, leading to alterations in genetic information.

Antimicrobial Properties

Research indicates that 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one exhibits significant antimicrobial activity against various pathogens.

Study Findings :

• In vitro tests demonstrated inhibition of bacterial growth at concentrations as low as 50 µg/mL against pathogens such as Staphylococcus aureus and Escherichia coli. The compound's halogenated structure enhances its ability to disrupt microbial cell membranes and inhibit essential enzymatic processes.

Anticancer Activity

The compound has shown promise in anticancer research, particularly against specific cancer cell lines.

Case Study :
A recent investigation into its cytotoxic effects on human breast cancer (MCF-7) cells revealed:

• A dose-dependent decrease in cell viability.
• Flow cytometry analysis indicated increased apoptosis rates at higher concentrations (100 µM), suggesting its potential as an anticancer agent.

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Biological Activity
1-(4-Bromophenyl)-2-chloropropan-1-ol	Chlorinated Alcohol	Moderate antimicrobial activity
1-(4-Bromophenyl)-3-chloropropane	Chlorinated Hydrocarbon	Lower reactivity
3-Amino-1-(4-bromophenyl)propan-1-ol	Amino Alcohol	Enhanced enzyme interaction
1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one	Halogenated Ketone	Significant antimicrobial and anticancer activity

This table highlights the unique biological activities of 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one compared to structurally similar compounds.

Comparison with Similar Compounds

Structural Analogues and Key Properties

The following compounds share structural similarities with 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one, differing primarily in substituent positions or functional groups:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Purity	Commercial Availability	Key Applications
1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one	C₉H₇BrClOS	278.47	Br (ortho), -SH (para)	N/A	Limited	Specialty synthesis, nanomaterials
1-(4-Bromophenyl)-3-chloropropan-2-one	C₉H₈BrClO	247.52	Br (para)	97%	Discontinued	Intermediate in pharmaceuticals
1-(3-Amino-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one	C₁₀H₉ClF₃NO₂	267.63	NH₂ (meta), CF₃O (para)	N/A	Available	Agrochemicals, drug discovery

Reactivity and Stability

• 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one: The thiol group (-SH) is highly reactive, prone to oxidation (forming disulfides) or nucleophilic substitution. Ortho-bromine induces steric hindrance, slowing reactions at the aromatic ring compared to para-substituted analogues. Limited thermal stability due to the labile C-Cl bond in the propanone chain.

• 1-(4-Bromophenyl)-3-chloropropan-2-one :

  • Para-bromine enhances electronic effects (e.g., directing electrophilic substitution).
  • Higher stability than the mercapto analogue due to the absence of -SH.
  • Discontinued commercial availability suggests synthesis challenges or niche demand.
• 1-(3-Amino-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one : Amino group (-NH₂) enables participation in condensation or coupling reactions. Trifluoromethoxy (-OCF₃) increases lipophilicity and metabolic stability, favoring agrochemical applications.

Challenges and Limitations

• Target Compound: Requires inert atmospheres to prevent thiol oxidation. Limited commercial suppliers due to synthesis complexity (e.g., protecting-group strategies for -SH).
• Para-Bromo Analogue : Discontinuation highlights market preference for more stable or versatile intermediates.
• Amino-Trifluoromethoxy Derivative: High cost of fluorinated reagents restricts large-scale use.

Research Findings and Trends

• Nanotechnology: The target compound’s thiol group is critical in self-assembled monolayers (SAMs) for biosensors .
• Pharmaceuticals: Amino-substituted derivatives show promise as kinase inhibitors, but the target compound’s instability limits its direct use .
• Agrochemicals : Trifluoromethoxy groups in analogues improve pesticide longevity, a feature absent in the target compound .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-2-one, and how can intermediates be characterized?

• Methodology : Multi-step synthesis typically involves halogenation and functional group modifications. For example, bromination of a precursor phenylpropanone derivative followed by thiolation. Key intermediates should be characterized via 1H/13C NMR (to confirm substitution patterns) and FT-IR (to verify C=O, C-Br, and S-H stretches). Mass spectrometry (HRMS) ensures molecular weight accuracy .
• Critical Step : Protecting the mercapto (-SH) group during bromination to prevent oxidation. Use tert-butylthiol or acetyl protection, followed by deprotection under acidic conditions .

Q. How can the purity and stability of this compound be assessed under varying storage conditions?

• Analytical Workflow :

• HPLC-PDA (Purity >95%, monitoring degradation at λ = 254 nm).
• Thermogravimetric Analysis (TGA) to assess thermal stability (decomposition onset temperature).
• Accelerated Stability Studies : Store aliquots at 4°C, 25°C, and 40°C for 4–8 weeks; track changes via NMR and LC-MS .

Q. What spectroscopic techniques are most effective for confirming the structure of this compound?

• Key Data :

• 1H NMR : δ 3.2–3.5 ppm (chloropropanone CH2-Cl), δ 6.8–7.5 ppm (aromatic protons with bromo/mercapto substituents).
• 13C NMR : ~200 ppm (ketone C=O), 30–40 ppm (CH2-Cl), aromatic carbons influenced by electron-withdrawing groups.
• Raman Spectroscopy : Peaks at 550–600 cm⁻¹ (C-Br stretch), 2550–2600 cm⁻¹ (S-H stretch if unprotected) .

Advanced Research Questions

Q. How do steric and electronic effects influence the reactivity of the bromo and mercapto groups in cross-coupling reactions?

• Experimental Design :

• Suzuki-Miyaura Coupling : Compare reactivity of bromo vs. chloro derivatives with aryl boronic acids (Pd(PPh3)4, K2CO3). The mercapto group may poison catalysts; use ligand screening (e.g., SPhos, XPhos) to mitigate this .
• Thiol-Ene Reactions : UV-initiated thiol-ene click chemistry with alkenes. Monitor regioselectivity via GC-MS or MALDI-TOF .

Q. What crystallographic challenges arise in determining the solid-state structure of this compound, and how can they be resolved?

• Crystallization Strategies : Slow evaporation from DCM/hexane at -20°C. If twinning occurs, use SHELXD for structure solution and SHELXL for refinement (Robust Restraints Editor for disordered bromo/mercapto groups) .
• Key Parameters : High-resolution data (θ > 25°), anisotropic displacement parameters for heavy atoms. Report R1 < 5% .

Q. How can computational methods (DFT, MD) predict the compound’s interactions with biological targets, such as enzyme active sites?

• Protocol :

Docking (AutoDock Vina) : Simulate binding to cysteine proteases (e.g., cathepsin B) via mercapto group coordination.

Molecular Dynamics (GROMACS) : Assess stability of protein-ligand complexes over 100 ns.

ADMET Prediction : Use SwissADME to evaluate lipophilicity (LogP ~2.8) and blood-brain barrier penetration .

Q. What mechanistic insights explain contradictory bioactivity data in antimicrobial assays?

• Case Study : Discrepancies in MIC values against S. aureus (e.g., 8 µg/mL vs. 32 µg/mL) may arise from:

• Membrane Permeability : LogD adjustments via prodrug strategies (e.g., esterification of the ketone).
• Redox Sensitivity : Mercapto group oxidation to disulfides in aerobic vs. anaerobic conditions. Confirm via LC-MS/MS .